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Compound Profile and Mode of Action

Fenazaquin is a quinazoline acaricide that acts as a mitochondrial complex I electron transport inhibitor

(IRAC MoA class 21A), leading to the disruption of energy production in mite cells [1]. It exhibits both

contact and stomach action, making it effective against exposed mites and those feeding on treated plant

surfaces [2]. First introduced in 1993, it is used against various mites on fruits, nuts, and ornamentals, and is

typically formulated as a suspension concentrate (SC) that is diluted with water and applied as a foliar spray

[1].

Application Rates and Efficacy Across Crops

Optimizing the application rate of fenazaquin is crucial for achieving effective pest control while

minimizing environmental impact. The recommended dosage varies significantly by crop and pest complex.

Table 1: Registered Application Rates for Fenazaquin on Various Crops
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Crop Target Pest(s)
Recommended Dosage (per
hectare)

Dilution in
Water

Tomato Red spider mite, White flies [2] 1250 ml formulation [2] 500 liters [2]

Tea Red spider mite, Tea mosquito
bug [2]

1000 ml formulation [2] 400 liters [2]

Okra Spider mites (Tetranychus urticae)
[3]

125 g a.i. (Active Ingredient) [3] Not Specified

Apple Mites (e.g., Panonychus ulmi) [4]
[1]

0.004% application rate [4] Not Specified

Table 2: Optimized Laboratory Application Conditions for Spider Mite Control on Beans Data derived from

response surface methodology optimization studies [5]

Factor Fenpyroximate Propargite Fenazaquin

Optimal Relative
Humidity

57.03% 62.97% 62.97%

Optimal Temperature Not Specified 26.01 °C Not Specified

Optimal Application
Dose

14.10 µl/1000 ml

H₂O

Lowest dose (in range: 900-

2300 µl/l)

527.30 µl/1000 ml

H₂O

Resulting Mortality ~22% ~16% ~9%

Detailed Experimental Protocol for Efficacy Bioassay

For researchers aiming to evaluate the efficacy of fenazaquin against Tetranychus urticae in laboratory

conditions, the following detailed protocol, adapted from recent studies, provides a robust methodology.

Plant Cultivation and Mite Colony Rearing
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Plant Material: Use cowpea beans (Vigna unguiculata L.). Sow pre-germinated seeds in pots with a

perlite substrate and place them in a growth chamber maintained at 25 ± 2 °C with a 16:8 hour
(Light:Dark) photoperiod [5].

Mite Colony Initiation: Collect Tetranychus urticae-infested leaves from greenhouses. Transfer adult
mites to clean bean leaf discs using a fine brush (e.g., 0.3 cm) [5].

Rearing Environment: Maintain the Petri dishes containing leaf discs and mites at 25 ± 2 °C and 55
± 5% relative humidity. To maintain the colony, transfer mites from old, dried plants to fresh, healthy

bean plants weekly [5].

Age-Synchronization of Mites

To obtain a standardized population of adult female mites for bioassays:

Place 60 adult female mites on a bean leaf disc in a Petri dish with a moist cotton pad to maintain
humidity.

Allow a 24-hour oviposition period, then carefully remove all adult females.
Incubate the Petri dish containing only the eggs under the same controlled conditions until the mites

reach the desired adult stage for testing [5].

Bioassay and Treatment Application

Experimental Design: Utilize a Central Composite Design (CCD) and Response Surface
Methodology (RSM) to systematically investigate the interaction of variables such as temperature
(e.g., 25-30°C), relative humidity (e.g., 55-65%), and application dose [5].

Leaf Disc Method: Prepare untreated bean leaf discs placed on moist cotton in Petri dishes. Gently
transfer age-synchronized adult mites onto these discs using a fine brush [5].

Acaricide Application: Apply the fenazaquin formulation, prepared according to the experimental
design concentrations (e.g., around 527 µl/l for optimized conditions), to the leaf discs using a

calibrated sprayer. A control group should be treated with plain tap water [5].
Data Recording: After a specified exposure period (e.g., 24-48 hours), assess mite mortality. The

experimental workflow for this protocol is summarized in the diagram below.
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Start Experiment

Plant Preparation:
Grow cowpea beans
in controlled chamber

Mite Colony Rearing:
Establish on bean plants

Age Synchronization:
Collect eggs, rear
to uniform adults

Bioassay Setup:
Place leaf discs
in Petri dishes

Transfer synchronized
mites to leaf discs

Treatment Application:
Spray with fenazaquin
at test concentration
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Data Collection:
Record mortality

after exposure period

Data Analysis:
Use RSM to model

and optimize factors

Click to download full resolution via product page

Critical Considerations for Application

Toxicity to Non-Target Species

Research indicates that fenazaquin can be hazardous to beneficial organisms. A field study on okra found

that while the recommended dose (125 g a.i. ha⁻¹) was effective against mites and less harmful to the

environment, a double dose (250 g a.i. ha⁻¹) caused significantly more detrimental toxicity effects towards

the coccinellid beetle predator Stethorus punctillum, the pollinator Apis mellifera (honey bee), and soil

acarine populations [3]. Therefore, adherence to the recommended dosage is critical for maintaining

environmental health and integrated pest management (IPM) programs.

Residue Persistence and Pre-Harvest Intervals (PHI)

The persistence of fenazaquin residues is dose-dependent and influences the necessary waiting period

before harvest.

Apple Study: A study on 'Red Delicious' apples showed that when applied at 0.004%, fenazaquin
residues dissipated by 96.91% in 20 days and were undetectable thereafter. The calculated half-life
was 3.62 days, with a suggested waiting period of 18.55 days. At a higher rate of 0.008%, the

pesticide persisted for 30 days, with a half-life of 4.12 days and a waiting period of 30.49 days [4].
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Maximum Residue Limits (MRLs): Be aware of MRLs for international trade. For example, Canada

has proposed an MRL of 9.0 ppm for dried tea leaves and 0.02 ppm for tree nuts [6]. The terminal
residue of fenazaquin at the lower application rate on apples was below the EU MRL, but it

exceeded the MRL at the higher rate, underscoring the importance of following label directions [4].

Conclusion and Integrated Pest Management
Recommendations

Fenazaquin is a valuable tool for controlling spider mites in various agricultural systems. To ensure its

effective and sustainable use, the following key recommendations should be implemented:

Adhere to Label Instructions: Strictly follow the recommended, crop-specific dosage rates to ensure

efficacy and reduce the risk of toxicity to non-target organisms [2] [3].
Optimize Environmental Conditions: Consider applying fenazaquin when environmental

conditions, such as a relative humidity of around 60-65%, are favorable for maximizing efficacy [5].
Respect Pre-Harvest Intervals: Follow the recommended waiting period between the last

application and harvest to ensure residues fall below the established MRLs [4].
Incorporate into IPM Programs: Use fenazaquin judiciously within a broader IPM context,

considering its potential impact on beneficial predators and pollinators, to preserve ecosystem
balance and delay the development of pest resistance [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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